Cas no 1566691-08-4 ({1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol
• CAS No: 1566691-08-4
• MF: C₁₁H₁₂ClFO
• MW: 214.663785934448
• CID: 6325984
• PubChem ID: 112654834
• Update Time: 2025-05-20

{1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol
• 1566691-08-4
• {1-[(2-chloro-3-fluorophenyl)methyl]cyclopropyl}methanol
• EN300-1966639

• Inchi： 1S/C11H12ClFO/c12-10-8(2-1-3-9(10)13)6-11(7-14)4-5-11/h1-3,14H,4-7H2
• InChI Key： CYIWCWSTIVPKIJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC1(CO)CC1)F

Computed Properties

• Exact Mass: 214.0560709g/mol
• Monoisotopic Mass: 214.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on {1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol

{1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol: A Comprehensive Overview

{1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol (CAS No. 1566691-08-4) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has emerged as a valuable building block in the construction of complex molecules with diverse applications. The integration of a cyclopropane ring, a fluorinated aromatic group, and a hydroxymethyl moiety creates a molecule with exceptional reactivity and versatility.

The synthesis of {1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol involves advanced methodologies that highlight the ingenuity of modern organic chemistry. Recent studies have focused on optimizing the preparation routes to enhance yield and purity, ensuring its suitability for large-scale applications. The compound's structure, which includes a fluorinated phenyl group attached to a cyclopropane ring via a methylene bridge, provides a platform for exploring novel reactivity patterns. Researchers have demonstrated that this compound can undergo various transformations, including ring-opening reactions, which are pivotal in constructing bioactive molecules.

One of the most promising areas of application for {1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol is in drug discovery. The compound's ability to serve as a precursor for bioisosteric replacements has been extensively studied. For instance, its role in the development of kinase inhibitors and GPCR modulators has been documented in recent publications. The presence of the fluorinated aromatic ring confers unique electronic properties, making it an attractive candidate for tuning pharmacokinetic profiles in therapeutic agents.

In addition to its medicinal applications, {1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol has found utility in materials science. Its cyclopropane ring contributes to structural rigidity, which is advantageous in designing advanced polymers and nanomaterials. Recent advancements have explored its use as a monomer in polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability.

The environmental impact and sustainability aspects of {1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol have also come under scrutiny. Researchers are investigating greener synthesis pathways and recycling strategies to minimize its ecological footprint. These efforts align with the growing demand for sustainable practices in chemical manufacturing.

In conclusion, {1-(2-chloro-3-fluorophenyl)methylcyclopropyl}methanol (CAS No. 1566691-08-4) stands as a testament to the innovation and precision achievable in modern chemical research. Its diverse applications across multiple disciplines underscore its importance as a versatile building block in contemporary chemistry.